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Compound of Interest

Compound Name: 4-(3-Fluorophenyl)piperidin-4-ol

Cat. No.: B1316439

4-(3-Fluorophenyl)piperidin-4-ol, identified by CAS number 80119-54-6, is a heterocyclic
building block of significant interest in the field of drug discovery.[1][2] As a substituted
piperidine, it belongs to a class of compounds renowned for their prevalence in centrally active
pharmaceuticals. The strategic placement of a hydroxyl group and a fluorinated phenyl ring at
the 4-position of the piperidine core creates a versatile scaffold. This guide provides a
comprehensive technical overview of its synthesis, properties, analytical characterization, and
critical applications, offering field-proven insights for its effective utilization in research and
development.

Section 1: Physicochemical and Structural
Characteristics

The unique three-dimensional structure and physicochemical properties of 4-(3-
Fluorophenyl)piperidin-4-ol are fundamental to its function as a synthetic intermediate. The
piperidine ring typically adopts a low-energy chair conformation. In this conformation, the bulky
3-fluorophenyl group preferentially occupies the equatorial position to minimize steric
hindrance, while the hydroxyl group may be found in the axial position, a feature observed in
analogous structures like 4-(4-chlorophenyl)piperidin-4-ol.[3]

The introduction of a fluorine atom on the phenyl ring is a deliberate strategic choice in
medicinal chemistry. It can enhance metabolic stability by blocking potential sites of oxidation
and modulate the electronic properties of the aryl ring, which can be critical for fine-tuning
binding affinity to biological targets.
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Table 1: Core Physicochemical Properties

Property Value Source(s)
CAS Number 80119-54-6 [1][2][4]
Molecular Formula C11H14FNO [5][6]
Molecular Weight 195.23 g/mol 516171

Solid; White to creamy-white
Appearance ) [8]
crystalline powder

IUPAC Name 4-(3-fluorophenyl)piperidin-4-ol  [4]

- Room Temperature, Inert
Storage Conditions ) [5][8]
Atmosphere, Sealed in Dry

Section 2: Synthesis and Purification—A Practical
Workflow

The synthesis of 4-arylpiperidin-4-ol scaffolds is most commonly achieved via the Grignard
reaction, a robust and well-established method for forming carbon-carbon bonds. This
approach involves the nucleophilic addition of an organomagnesium reagent to a ketone. For
4-(3-Fluorophenyl)piperidin-4-ol, the key precursors are a protected 4-piperidone and a 3-
fluorophenyl Grignard reagent.

Causality in Experimental Design:

» N-Protection: The secondary amine of the piperidine ring is nucleophilic and slightly acidic,
making it incompatible with the highly basic Grignard reagent. Therefore, the nitrogen must
be protected with a group like tert-butyloxycarbonyl (Boc) prior to the reaction. This prevents
side reactions and ensures the Grignard reagent adds exclusively to the carbonyl carbon.

¢ Anhydrous Conditions: Grignard reagents react rapidly with protic solvents, including water.
The entire apparatus must be rigorously dried, and anhydrous solvents (e.g., THF, diethyl
ether) must be used to prevent quenching the reagent and ensure a high reaction yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. arctomsci.com [arctomsci.com]
¢ 2.4-(3-FLUORO-PHENYL)-PIPERIDIN-4-OL | 80119-54-6 [chemicalbook.com]
o 3. researchgate.net [researchgate.net]

e 4. 4-(3-Fluorophenyl)-4-piperidinol hydrochloride 95% | CAS: 80119-54-6 | AChemBlock
[achemblock.com]

e 5. Room 102 | BVV EN [bvv.cz]
e 6. scbt.com [scbt.com]

e 7. 4-(3-Fluorophenyl)piperidin-3-ol | C11H14FNO | CID 22127770 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 8. 4-(4-Chlorophenyl)piperidin-4-ol | 39512-49-7 [chemicalbook.com]

¢ To cite this document: BenchChem. [Introduction: A Core Scaffold in Modern Medicinal
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316439#4-3-fluorophenyl-piperidin-4-ol-cas-
number-80119-54-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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